Cas no 5452-60-8 ( )

  structure
  structure
Product Name: 
CAS No:5452-60-8
MF:C17H16O
MW:236.308344841003
CID:941721
PubChem ID:227384
Update Time:2025-04-19

  Chemical and Physical Properties

Names and Identifiers

    • (3S,4R)-3,4-diphenylcyclopentan-1-one
    • 3,4-Dimethyl-cyclohexanon
    • 3,4-DIMETHYLCYCLOHEXANONE
    • 3,4-Dimethylcyclohexanone,c&Dimethylcyclohexanone
    • cis-3,4-Diphenyl-cyclopentanon
    • cis-3,4-diphenylcyclopentanone
    • Cyclohexanone,3,4-dimethyl
    • meso 3,4-diphenyl-1-cyclopentanone
    • meso-3,4-diphenylcyclopentanone
    • NSC18947
    • 5452-60-8
    • NSC-18947
    •  
    • Inchi: 1S/C17H16O/c18-15-11-16(13-7-3-1-4-8-13)17(12-15)14-9-5-2-6-10-14/h1-10,16-17H,11-12H2/t16-,17+
    • InChI Key: HHRAKSMWUCTDPI-CALCHBBNSA-N
    • SMILES: O=C1C[C@H](C2C=CC=CC=2)[C@H](C2C=CC=CC=2)C1

Computed Properties

  • Exact Mass: 236.12000
  • Monoisotopic Mass: 236.12
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 2
  • Complexity: 256
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.2
  • Topological Polar Surface Area: 17.1Ų

Experimental Properties

  • Density: 1.106
  • Boiling Point: 371.7°C at 760 mmHg
  • Flash Point: 161.3°C
  • Refractive Index: 1.59
  • PSA: 17.07000
  • LogP: 3.91690
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